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Compound of Interest

Compound Name: L755507

Cat. No.: B1674084 Get Quote

Application Notes and Protocols for L755507
Introduction

L755507 is a versatile small molecule with significant applications in biomedical research. It

was initially identified as a potent and selective β3 adrenergic receptor partial agonist.[1] More

recently, it has been shown to enhance the efficiency of CRISPR-mediated homology-directed

repair (HDR) and to function as an inhibitor of the c-Myc-MAX heterodimer, inducing apoptosis

in cancer cells.[2][3][4] This document provides detailed protocols for the dissolution and

storage of L755507 to ensure its stability and efficacy in various research applications.

Chemical and Physical Properties
A summary of the key chemical and physical properties of L755507 is presented in the table

below.

Property Value Reference

Molecular Weight 584.73 g/mol [1][2]

Molecular Formula C30H40N4O6S [5]

CAS Number 159182-43-1 [6][5]

Appearance White to off-white solid powder [5]

Purity ≥98% (HPLC) [6]
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Solubility
The solubility of L755507 in common laboratory solvents is critical for preparing stock solutions.

Solvent Solubility Notes Reference

DMSO
≥ 100 mg/mL (≥

171.02 mM)

Use fresh, moisture-

free DMSO as

hygroscopic DMSO

can reduce solubility.

[1][5]

Water Insoluble [1]

Ethanol Insoluble [1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration L755507
Stock Solution
This protocol describes the preparation of a high-concentration stock solution of L755507 in

DMSO, suitable for long-term storage and subsequent dilution for in vitro experiments.

Materials:

L755507 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate Reagents: Allow the L755507 powder and DMSO to equilibrate to room

temperature before use.
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Weigh L755507: In a sterile microcentrifuge tube, carefully weigh the desired amount of

L755507 powder.

Add DMSO: Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired

concentration (e.g., for a 100 mM stock solution, add 1.71 mL of DMSO per 1 mg of

L755507).

Dissolution: Vortex the solution vigorously to dissolve the compound. If precipitation or phase

separation occurs, gentle heating and/or sonication can be used to aid dissolution.[5]

Aliquot: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile polypropylene tubes to avoid repeated freeze-thaw cycles.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for

shorter-term storage (up to 1 month).[1]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol outlines the dilution of the high-concentration DMSO stock solution to prepare

working solutions for cell-based assays.

Materials:

L755507 stock solution in DMSO

Appropriate cell culture medium (e.g., RPMI 1640, DMEM)

Sterile microcentrifuge tubes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the L755507 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in the appropriate cell culture

medium to achieve the desired final concentrations for your experiment. For example, in
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studies enhancing CRISPR-mediated HDR, L755507 has been used at a final concentration

of 5 µM.[4] In cancer cell studies, IC50 values were found to be in the low micromolar range

(1.79 - 4.64 µM).[2]

Final Dilution: Add the final diluted L755507 solution to the cell culture plates. Ensure the

final concentration of DMSO in the culture medium is low (typically <0.1%) to avoid solvent-

induced cytotoxicity.

Immediate Use: It is recommended to use the freshly prepared working solutions

immediately for optimal results.

Storage and Stability
Proper storage of L755507 is essential to maintain its chemical integrity and biological activity.

Form
Storage
Temperature

Duration Reference

Powder -20°C 3 years [5]

+4°C 2 years [5]

Stock Solution in

Solvent
-80°C 1 year [1]

-20°C 1 month [1]

Note: Aliquoting the stock solution is crucial to avoid repeated freeze-thaw cycles which can

degrade the compound.[1]

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the signaling pathways involving L755507 and the

experimental workflow for its preparation and use.
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Caption: Experimental workflow for L755507 solution preparation.
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Caption: Signaling pathways modulated by L755507.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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